Cas no 17345-68-5 (Ethanone,2-chloro-1-(2,3,4-trihydroxyphenyl)-)
17345-68-5 structure
Product Name:Ethanone,2-chloro-1-(2,3,4-trihydroxyphenyl)-
Ethanone,2-chloro-1-(2,3,4-trihydroxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,2-chloro-1-(2,3,4-trihydroxyphenyl)-
- 2-chloro-1-(2,3,4-trihydroxyphenyl)ethan-1-one
- 2-chloro-1-(2,3,4-trihydroxyphenyl)ethanone
- omega-Chloro-2,3,4-trihydroxyacetophenone
- Einecs 241-368-4
- Ethanone, 2-chloro-1-(2,3,4-trihydroxyphenyl)- (9CI)
- Ethanone, 2-chloro-1-(2,3,4-trihydroxyphenyl)-
- 17345-68-5
- UTPCCKXIPAMQDD-UHFFFAOYSA-N
- MFCD01971127
- NS00025692
- VS-02736
- AKOS000276220
- DTXSID8066189
-
- Inchi: 1S/C8H7ClO4/c9-3-6(11)4-1-2-5(10)8(13)7(4)12/h1-2,10,12-13H,3H2
- InChI Key: UTPCCKXIPAMQDD-UHFFFAOYSA-N
- SMILES: ClCC(C1C=CC(=C(C=1O)O)O)=O
Computed Properties
- Exact Mass: 202.00331
- Monoisotopic Mass: 202.003
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- Density: 1.587
- Boiling Point: 442.5°Cat760mmHg
- Flash Point: 221.4°C
- Refractive Index: 1.653
- PSA: 77.76
Ethanone,2-chloro-1-(2,3,4-trihydroxyphenyl)- Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
17345-68-5 (Ethanone,2-chloro-1-(2,3,4-trihydroxyphenyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk